Cas no 1862623-31-1 (5-Bromo-N,N-dimethylpyrimidine-4-carboxamide)

• Product Name: 5-Bromo-N,N-dimethylpyrimidine-4-carboxamide
• CAS No: 1862623-31-1
• MF: C₇H₈BrN₃O
• MW: 230.061920166016
• CID: 4817764
• Update Time: 2025-08-05

5-Bromo-N,N-dimethylpyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N,N-dimethylpyrimidine-4-carboxamide
• CN(C(=O)C1=NC=NC=C1Br)C

• Inchi： 1S/C7H8BrN3O/c1-11(2)7(12)6-5(8)3-9-4-10-6/h3-4H,1-2H3
• InChI Key： KBKUQNDFAMBWHJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CN=C1C(N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.7
• Topological Polar Surface Area: 46.1

Additional information on 5-Bromo-N,N-dimethylpyrimidine-4-carboxamide

Introduction to 5-Bromo-N,N-dimethylpyrimidine-4-carboxamide (CAS No. 1862623-31-1)

5-Bromo-N,N-dimethylpyrimidine-4-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number CAS No. 1862623-31-1, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both bromine and carboxamide functional groups makes it a versatile intermediate for various chemical transformations, particularly in the synthesis of more complex molecules.

The molecular structure of 5-Bromo-N,N-dimethylpyrimidine-4-carboxamide consists of a pyrimidine core substituted with a bromine atom at the 5-position and a N,N-dimethylcarboxamide group at the 4-position. This arrangement provides a rich framework for further functionalization, enabling chemists to explore diverse synthetic pathways. The pyrimidine scaffold is particularly relevant in medicinal chemistry, as it is a common motif found in numerous biologically active compounds, including antiviral, anticancer, and antimicrobial agents.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives with enhanced pharmacological properties. The bromine substituent in 5-Bromo-N,N-dimethylpyrimidine-4-carboxamide serves as an excellent handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. These reactions are widely employed in the synthesis of small-molecule inhibitors targeting various therapeutic areas.

One of the most compelling aspects of 5-Bromo-N,N-dimethylpyrimidine-4-carboxamide is its role as a key intermediate in the preparation of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the pyrimidine core with functional groups like the carboxamide moiety, researchers can fine-tune the binding affinity and selectivity of these inhibitors towards specific kinase targets. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, making them promising candidates for further development.

The carboxamide group in 5-Bromo-N,N-dimethylpyrimidine-4-carboxamide also facilitates the formation of amide bonds, which are fundamental in peptide and protein chemistry. This property opens up possibilities for designing peptidomimetics—small molecules that mimic the structure and function of peptides but with improved pharmacokinetic properties. Such peptidomimetics have shown promise in treating various diseases by targeting specific biological processes without eliciting adverse effects associated with full-length peptides.

Advances in computational chemistry have further enhanced the utility of 5-Bromo-N,N-dimethylpyrimidine-4-carboxamide. Molecular modeling techniques allow researchers to predict the binding modes of this compound with target proteins, thereby guiding the design of more effective drug candidates. Additionally, virtual screening methods enable high-throughput identification of potential derivatives with improved biological activity. These computational approaches have significantly accelerated the drug discovery process, reducing both time and costs associated with experimental trials.

The synthesis of 5-Bromo-N,N-dimethylpyrimidine-4-carboxamide itself is an intriguing challenge that has been addressed through multiple methodologies. Traditional approaches often involve multi-step sequences starting from readily available pyrimidine precursors. However, recent innovations have led to more streamlined synthetic routes, including one-pot reactions that minimize purification steps and improve overall yields. These advancements underscore the continuous evolution of synthetic strategies in pharmaceutical chemistry.

In conclusion, 5-Bromo-N,N-dimethylpyrimidine-4-carboxamide (CAS No. 1862623-31-1) represents a valuable building block for medicinal chemists seeking to develop novel therapeutic agents. Its unique structural features and reactivity make it an indispensable tool in constructing complex molecules with desired biological activities. As research progresses, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in pharmaceutical innovation.